![molecular formula C17H14N2O6S B2840230 N-(1,3-benzodioxol-5-ylmethyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide CAS No. 452942-37-9](/img/structure/B2840230.png)
N-(1,3-benzodioxol-5-ylmethyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(1,3-benzodioxol-5-ylmethyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide, also known as BTA-EG6, is a synthetic compound that has gained attention in the scientific community for its potential applications in research studies. BTA-EG6 is a member of the benzothiazole family of compounds and has been found to have a unique mechanism of action that makes it useful for a variety of research applications.
Scientific Research Applications
Metabolic Stability Improvement
Stec et al. (2011) explored various 6,5-heterocycles as alternatives to the benzothiazole ring to reduce or eliminate metabolic deacetylation, improving the metabolic stability of PI3Kα and mTOR inhibitors, demonstrating the potential for developing more stable therapeutic agents [Stec et al., 2011].
Antitumor Activity
Yurttaş et al. (2015) synthesized N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives bearing different heterocyclic ring systems and screened them for antitumor activity against several human tumor cell lines, highlighting the promise of these derivatives in cancer therapy [Yurttaş et al., 2015].
Analgesic Activity
Kaplancıklı et al. (2012) investigated the analgesic properties of some acetamide derivatives, including N-(benzothiazol-2-yl)-2-[(1-substituted-1H-tetrazol-5-yl)thio]acetamide derivatives, indicating their potential in developing new analgesic drugs [Kaplancıklı et al., 2012].
Anti-Inflammatory and Kinase Inhibition
Tariq et al. (2018) synthesized novel N-(benzothiazol/oxazol-2-yl)-2-[(5-(phenoxymethyl)-4-aryl-4H-1,2,4-triazol-3-yl)thio] acetamide derivatives, investigated for anti-inflammatory activity and p38α MAP kinase inhibition, suggesting their application in inflammatory diseases and kinase-related disorders [Tariq et al., 2018].
Antimicrobial Activity
Rezki (2016) conducted a study on the antimicrobial activity of 1,2,3-triazoles tethering bioactive benzothiazole nucleus, presenting significant antimicrobial activities against a variety of bacterial and fungal strains, underlining the potential of benzothiazole acetamide derivatives as antimicrobial agents [Rezki, 2016].
properties
IUPAC Name |
N-(1,3-benzodioxol-5-ylmethyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N2O6S/c20-16(18-8-11-5-6-13-14(7-11)25-10-24-13)9-19-17(21)12-3-1-2-4-15(12)26(19,22)23/h1-7H,8-10H2,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
REEDOYRYLZBHGN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)CNC(=O)CN3C(=O)C4=CC=CC=C4S3(=O)=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N2O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1,3-benzodioxol-5-ylmethyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.